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Compound of Interest

4-[(Tert-
Compound Name:
butylamino)sulfonyllbenzoic acid

Cat. No. B1270634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of 4-

[(Tert-butylamino)sulfonyl]benzoic acid, a compound of interest in medicinal chemistry and

materials science. This document outlines its key physicochemical properties, a representative
synthetic protocol, and a generalized workflow for chemical compound characterization.

Core Compound Data

4-[(Tert-butylamino)sulfonyl]benzoic acid, also known by its IUPAC name 4-(tert-
butylsulfamoyl)benzoic acid, is a substituted benzoic acid derivative. Its structural features,
including a carboxylic acid group and a sulfonamide moiety, make it a versatile building block in
the design of novel therapeutic agents and functional materials.

Physicochemical Properties

The fundamental molecular and physical properties of 4-[(Tert-butylamino)sulfonyl]lbenzoic
acid are summarized in the table below for easy reference.
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Property Value

Molecular Formula C11H15NO4S[1][2]
Molecular Weight 257.31 g/mol

Exact Mass 257.07200 Da

IUPAC Name 4-(tert-butylsulfamoyl)benzoic acid
CAS Number 99987-05-0[3]

Density 1.273 g/cm3

Boiling Point 415.4°C at 760 mmHg
Flash Point 205°C

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 5

XLogP3 1.4

Representative Experimental Protocol: Synthesis

While a specific, peer-reviewed synthesis for 4-[(Tert-butylamino)sulfonyl]benzoic acid is
not readily available in the public domain, a plausible route can be devised based on
established methods for analogous sulfamoyl benzoic acids and primary sulfonamides. The
following protocol is a representative example and may require optimization.

Reaction Scheme:

This proposed synthesis involves two main steps:

o Chlorosulfonylation of 4-(tert-butyl)benzoic acid.

e Amination of the resulting sulfonyl chloride with tert-butylamine.
Materials and Reagents:

e 4-(tert-butyl)benzoic acid
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» Chlorosulfonic acid

e Thionyl chloride

o Tert-butylamine

e Dichloromethane (DCM)

e Pyridine

e Hydrochloric acid (HCI)

e Sodium bicarbonate (NaHCO3)
e Anhydrous magnesium sulfate (MgSO4)
o Ethyl acetate

e Hexanes

Procedure:

o Chlorosulfonylation: In a round-bottom flask equipped with a magnetic stirrer and under an
inert atmosphere, 4-(tert-butyl)benzoic acid is dissolved in an excess of chlorosulfonic acid.
The reaction mixture is stirred at room temperature for several hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC). Upon completion, the
mixture is carefully quenched by pouring it over crushed ice. The resulting precipitate, 4-
(chlorosulfonyl)benzoic acid, is filtered, washed with cold water, and dried.

o Amination: The dried 4-(chlorosulfonyl)benzoic acid is dissolved in an appropriate aprotic
solvent such as dichloromethane (DCM). To this solution, an excess of tert-butylamine and a
base, such as pyridine, are added. The reaction is stirred at room temperature until the
starting material is consumed, as indicated by TLC.

e Work-up and Purification: The reaction mixture is washed sequentially with dilute HCI, water,
and saturated sodium bicarbonate solution. The organic layer is then dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude
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product can be purified by recrystallization from a suitable solvent system, such as ethyl
acetate/hexanes, to yield 4-[(Tert-butylamino)sulfonyl]benzoic acid.

Logical Workflow for Compound Characterization

The successful synthesis of a target compound necessitates a rigorous characterization
process to confirm its identity and purity. The following diagram illustrates a typical workflow for
the characterization of a newly synthesized chemical entity like 4-[(Tert-
butylamino)sulfonyl]benzoic acid.

Synthesis & Purification

( Synthesized Crude Product )

\ 4

( Purification (e.g., Recrystallization, Chromatography) )

\

4
Purified Compound

T
Structur% & Purity Ag 'alysis

( ) ( ) ) ( )

! Final Steps

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1270634?utm_src=pdf-body
https://www.benchchem.com/product/b1270634?utm_src=pdf-body
https://www.benchchem.com/product/b1270634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, purification, and characterization of a
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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